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Compound of Interest

Compound Name: 30-Oxopseudotaraxasterol

Cat. No.: B1163861

For Researchers, Scientists, and Drug Development Professionals

Introduction: 30-Oxopseudotaraxasterol is a complex pentacyclic triterpenoid of significant
interest within the scientific community due to its intricate chemical architecture. This document
provides a comprehensive guide to its chemical structure and known properties, compiled from
available chemical databases and literature. It is important to note that while the foundational
chemical information is established, detailed experimental data regarding its biological activities
and specific analytical characteristics remain limited in publicly accessible resources.

Chemical Structure and Identification

30-Oxopseudotaraxasterol is chemically defined as
(1S,4aS,6aR,6aR,6bR,8aR,10S,12aR,14aR,14bR)-10-hydroxy-1,4a,6a,6b,9,9,12a-
heptamethyl-4,5,6,6a,7,8,8a,10,11,12,13,14,14a,14b-tetradecahydro-1H-picene-2-
carbaldehyde.[1] Its structure is characterized by a pentacyclic core, a hydroxyl group, and a
carbaldehyde functional group.

Table 1: Chemical Identification of 30-Oxopseudotaraxasterol
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Identifier Value Source

CAS Number 160481-71-0 Alfa Chemistry[1]

Molecular Formula C30H4802 Alfa Chemistry[1]

Molecular Weight 440.7 g/mol Alfa Chemistry[1]
(1S,4aS,6aR,6aR,6bR,8aR,10
S,12aR,14aR,14bR)-10-
hydroxy-1,4a,6a,6b,9,9,12a-

IUPAC Name heptamethyl- Alfa Chemistry[1]
4,5,6,6a,7,8,8a,10,11,12,13,14
,14a,14b-tetradecahydro-1H-
picene-2-carbaldehyde
C[C@H]1[C@@H]2[C@H]3C

Canonical SMILES C[C@@H]4[C@]5(CC-- Alfa Chemistry[1]
INVALID-LINK--O)C
PJTLWGFAJYTCDB- _

InChl Key Alfa Chemistry[1]

WWXACCNBSA-N

Physicochemical Properties

The physical and chemical properties of 30-Oxopseudotaraxasterol have been predicted

through computational models, with some experimental data available. These properties are

crucial for understanding its behavior in biological systems and for the development of

analytical methods.

Table 2: Physicochemical Properties of 30-Oxopseudotaraxasterol
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Property Value Source
Appearance Solid Alfa Chemistry[1]
Boiling Point 520.0+23.0 °C Alfa Chemistry[1]
Density 1.033 + 0.06 g/ml Alfa Chemistry[1]
Topological Polar Surface Area  37.3 A2 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem

XlogP 8.2 PubChem
Predicted LogS -5.672 PubChem

Spectral Data

Detailed experimental spectral data, such as 1H NMR, 13C NMR, and mass spectrometry for
30-Oxopseudotaraxasterol, are not readily available in the surveyed literature. For
comparative analysis, researchers often refer to the spectral data of structurally similar
compounds like taraxerol.

Biological Activity and Signaling Pathways

Currently, there is a notable absence of published studies detailing the specific biological
activities and mechanisms of action of 30-Oxopseudotaraxasterol. However, the broader
class of triterpenoids, and specifically pseudotaraxasterol derivatives, are known to exhibit a
range of pharmacological effects. To provide context, the known activities of related
compounds are discussed, though it must be emphasized that these are not direct properties of
30-Oxopseudotaraxasterol.

For instance, other oxysterols and taraxasterol derivatives have been investigated for their anti-
inflammatory and cytotoxic properties. The potential signaling pathways implicated in the action
of such related compounds often involve complex intracellular cascades.
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As no specific signaling pathways for 30-Oxopseudotaraxasterol have been elucidated, a
hypothetical workflow for screening its potential biological activity is presented below. This
diagram illustrates a general approach that could be employed in future research.
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Initial Screening

30-Oxopseudotaraxasterol

Panel of Cancer Cell Lines

Cytotoxicity Assay (e.g., MTT)
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Mechanism of Action Studies

Apoptosis Assays (e.g., Annexin V) Cell Cycle Analysis

Signaling Pathway Analysis (e.g., Western Blot)
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n Vivo Validation
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Plant Material Collection and Drying

Solvent Extraction (e.g., Methanol, Ethanol)

Crude Extract Concentration

Column Chromatography (e.g., Silica Gel)

Further Purification (e.g., HPLC)

Structural Elucidation (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Phytochemical: 30-Oxopseudotaraxasterol [caps.ncbs.res.in]

 To cite this document: BenchChem. [30-Oxopseudotaraxasterol: A Technical Overview of a
Novel Triterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163861#chemical-structure-and-properties-of-30-
oxopseudotaraxasterol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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